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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12388392

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of diSulfo-Cy3 alkyne, a fluorescent probe widely
utilized in bioorthogonal chemistry. It covers the key physicochemical properties, a detailed
experimental protocol for its application in copper-catalyzed click chemistry, and a visual
representation of the reaction workflow.

Core Properties of diSulfo-Cy3 Alkyne

diSulfo-Cy3 alkyne is a water-soluble fluorescent dye containing a terminal alkyne group. This
functional group allows for its covalent attachment to molecules containing an azide group
through a highly efficient and specific reaction known as the copper(l)-catalyzed azide-alkyne
cycloaddition (CuUAAC), a cornerstone of "click chemistry.” The disulfonated nature of the Cy3
fluorophore enhances its water solubility, making it particularly suitable for labeling biological
molecules in agueous environments without the need for organic co-solvents.

The key quantitative data for diSulfo-Cy3 alkyne are summarized in the table below. It is
important to note that the molecular weight can vary depending on the salt form of the
compound.
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Property Value Source(s)
CAS Number (Sodium Salt) 2055138-88-8 [1]
CAS Number (Inner Salt) 2055138-87-7 [2]
Molecular Weight (Sodium

675.8 g/mol [1]
Salt)
Molecular Weight (Potassium

691.90 g/mol [2]
Salt)
Molecular Formula (Sodium

C33H38N3Na07S2 [1]
Salt)
Excitation Maximum (Aex) ~548 nm [1]
Emission Maximum (Aem) ~567 nm [1]
Extinction Coefficient 162,000 cm—tM—1 [1]
Solubility Water, DMSO, DMF [1]

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

This section details a general protocol for the labeling of an azide-modified protein with
diSulfo-Cy3 alkyne. This protocol can be adapted for other biomolecules such as nucleic
acids or small molecules.

Materials:

o Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)
o diSulfo-Cy3 alkyne

o Copper(ll) Sulfate (CuS0O4) stock solution: 20 mM in water.

» Reducing Agent (Sodium Ascorbate) stock solution: 100 mM in water. Note: This solution
should be prepared fresh to ensure its efficacy.
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o Copper(l)-stabilizing ligand (e.g., THPTA or BTTAA) stock solution: 50 mM in water.

o Reaction buffer (e.g., PBS)

Procedure:

o Preparation of Reactants:

o In a microcentrifuge tube, dilute the azide-modified protein to the desired concentration in
the reaction buffer.

o Prepare a stock solution of diSulfo-Cy3 alkyne in water or DMSO.

e Reaction Assembly:

o To the azide-modified protein solution, add the diSulfo-Cy3 alkyne stock solution. The
molar ratio of dye to protein may need to be optimized, but a starting point of 10-20 fold
molar excess of the dye is recommended.

o Add the copper(l)-stabilizing ligand to the reaction mixture. A final concentration of 1-2 mM
is typically sufficient.

o Add the CuS04 stock solution to the reaction mixture. A final concentration of 0.1-1 mM is
generally used.

o Vortex the mixture gently.

o |nitiation of the Click Reaction:

o To initiate the reaction, add the freshly prepared sodium ascorbate solution. A final
concentration of 2-5 mM is recommended.

o Vortex the reaction mixture gently to ensure all components are well mixed.

¢ Incubation:

o Incubate the reaction at room temperature for 1-2 hours. The reaction can also be
performed at 4°C for overnight incubation, which may be beneficial for sensitive proteins.
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Protect the reaction from light to prevent photobleaching of the fluorophore.

o Purification of the Labeled Protein:

o Following incubation, the labeled protein can be purified from excess reagents using

methods such as size-exclusion chromatography (e.g., a desalting column), dialysis, or
precipitation.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for the copper-catalyzed click chemistry
reaction to label an azide-modified biomolecule with diSulfo-Cy3 alkyne.
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Caption: Workflow of CUAAC labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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